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Compound of Interest

Compound Name: DIPSO sodium salt

Cat. No.: B022819

For Researchers, Scientists, and Drug Development
Professionals

This guide provides a comprehensive overview of the safety data available for DIPSO sodium
salt (CAS RN: 102783-62-0), a zwitterionic biological buffer. The information is intended to
support risk assessments and ensure safe handling in a laboratory setting.

Introduction to DIPSO Sodium Salt

DIPSO (3-[N,N-Bis(2-hydroxyethyl)amino]-2-hydroxypropanesulfonic acid) and its sodium salt
are part of a group of buffers known as "Good's buffers".[1][2][3] These buffers were specifically
developed for biological and biochemical research due to their favorable characteristics, which
include pKa values near physiological pH, high water solubility, and minimal interference with
biological reactions.[1][3][4] DIPSO sodium salt is commonly used as a buffering agent in cell
culture media, enzyme assays, and various diagnostic tests.[5]

Physicochemical and General Properties

DIPSO sodium salt is a white powder that is highly soluble in water.[1] Its properties make it a
versatile buffer for a variety of research applications.
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Property Value Reference
CAS Number 102783-62-0 [6][7]
Molecular Formula C7H16NNaOsS [61[7]
Molecular Weight 265.26 g/mol [6]
Appearance White powder
pKa (25°C) 7.6
Useful pH Range 7.0-8.2

3-[N,N-
Synonyms Bis(hydroxyethyl)amino]-2- 6]

hydroxypropanesulphonic acid

sodium salt

Toxicological Profile

A thorough review of publicly available safety data sheets and toxicological literature indicates
that specific toxicity studies for DIPSO sodium salt are largely unavailable. Most safety data
sheets report "no data available" for acute toxicity, skin and eye irritation, and carcinogenicity.

General Toxicity of Good's Buffers

Good's buffers were designed to be biochemically inert and have low toxicity.[2][4][8] HoweVer,
recent research has raised concerns about the potential for some of these buffers, such as
HEPES, to generate reactive oxygen species (ROS) when exposed to visible light, which can
lead to cytotoxicity.[9] While these effects have not been specifically documented for DIPSO
sodium salt, it is a prudent consideration for researchers using this buffer in photosensitive
applications.

Quantitative Toxicity Data

Specific quantitative toxicity data, such as LD50 (median lethal dose) or LC50 (median lethal
concentration), for DIPSO sodium salt are not available in the reviewed literature. For context,
the table below provides toxicity data for sodium chloride, a simple salt. It is crucial to
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understand that this data is for comparative purposes only and does not reflect the toxicity of
DIPSO sodium salt.

Table of Acute Toxicity Data for Sodium Chloride (for reference only)

Parameter Value Species Reference
LD50 (Oral) >2000 mg/kg Rat
LD50 (Dermal) >5000 mg/kg

Hazard Identification and Classification

Based on available Safety Data Sheets (SDS), DIPSO sodium salt is not classified as a
hazardous substance according to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS).[10]

Hazard Class Classification
Acute Toxicity (Oral, Dermal, Inhalation) Not Classified
Skin Corrosion/Irritation Not Classified
Serious Eye Damage/Eye Irritation Not Classified
Respiratory or Skin Sensitization Not Classified
Germ Cell Mutagenicity Not Classified
Carcinogenicity Not Classified
Reproductive Toxicity Not Classified

Some suppliers suggest that it may be irritating to the eyes, respiratory system, and skin.[11]

First Aid Measures

In the event of exposure to DIPSO sodium salt, the following first aid measures are
recommended.
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« Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.[12]
[13]

o Skin Contact: Wash the affected area with soap and plenty of water.[13] If irritation persists,
seek medical attention.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open.[14][15] Seek medical attention.

 Ingestion: Rinse the mouth with water. Do not induce vomiting.[14] Seek medical attention if
large quantities have been ingested or if symptoms develop.

A decision-making workflow for first aid is provided below.

Rinse Mouth with Water

Symptoms Persist? s

‘Wash with Soap & Water

Seek Medical Attention

Flush Eyes with Water (15 min)

Click to download full resolution via product page
First Aid Decision Workflow for DIPSO Sodium Salt Exposure.

Safe Handling and Storage
Handling

Standard laboratory procedures should be followed when handling DIPSO sodium salt.[16]
[17] This includes avoiding the formation of dust and aerosols, and ensuring adequate
ventilation.[16]
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A general workflow for the safe handling of chemical powders like DIPSO sodium salt is

Don Appropriate PPE

'

Prepare Workspace
(e.g., Fume Hood)

-

Carefully Transfer Powder

Add Solvent and Mix

illustrated below.

Decontaminate Surfaces

'

Dispose of Waste Properly

'

Remove PPE

Procedure Complete
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Safe Handling Workflow for DIPSO Sodium Salt Powder.

Storage

Store DIPSO sodium salt in a tightly closed container in a dry and well-ventilated place. Keep
away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)

The following PPE is recommended when handling DIPSO sodium salt, particularly in its
powdered form.

Protection Type Specification

Safety glasses with side shields or chemical

Eye/Face Protection
goggles.

) ] Chemical-resistant gloves (e.qg., nitrile) and a
Skin Protection
laboratory coat.

Generally not required under normal use with
Respiratory Protection adequate ventilation. If dust is generated, a

NIOSH-approved respirator may be necessary.

Experimental Protocols for Safety Assessment

In the absence of specific toxicity data for DIPSO sodium salt, standardized protocols would
be employed to assess its safety.

Acute Oral Toxicity Assessment (OECD Guideline 423)

The Acute Toxic Class Method (OECD TG 423) is a stepwise procedure used to assess the
acute oral toxicity of a substance.[18][19] It uses a reduced number of animals and aims to
classify a substance into a GHS toxicity category.[10]

Methodology Overview:
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Animal Selection: Healthy, young adult rodents (typically female rats) are used.[18]
Fasting: Animals are fasted (food, but not water is withheld) prior to dosing.[18]

Dose Administration: The test substance is administered in a single dose via gavage.[18][20]
The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body
weight.[10]

Stepwise Procedure: The test is conducted in steps using 3 animals per step. The outcome
of each step (mortality or survival) determines the next step:

o If mortality occurs, the test is repeated at a lower dose level.
o If no mortality occurs, the test is repeated at a higher dose level.

Observations: Animals are observed for up to 14 days for signs of toxicity, including changes
in skin, fur, eyes, and behavior.[18]

Classification: The substance is classified based on the dose levels at which mortality is
observed, according to GHS categories.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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